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Compound of Interest

Compound Name: C25H19Cl2N3O5

Cat. No.: B12628054 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Quizartinib (C25H19Cl2N3O5), a potent tyrosine kinase inhibitor. Adherence to

these procedures is vital to ensure personnel safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Quizartinib is classified with several hazards, necessitating the use of appropriate personal

protective equipment.[1] It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Additionally, some data suggests it may damage fertility or

the unborn child.[2]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects against splashes and

dust that can cause serious

eye irritation.

Hand Protection
Impermeable protective

gloves.

Prevents skin contact which

can cause irritation.[1]

Body Protection
Impervious clothing or lab coat.

[1]

Minimizes the risk of skin

exposure.

Respiratory
A suitable respirator should be

used.

Protects against inhalation of

dust or aerosols which may

cause respiratory irritation.[1]

Safe Handling and Operational Plan
A systematic approach to handling Quizartinib is essential to minimize exposure risk. The

following workflow outlines the key steps for safe laboratory operations.
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Quizartinib Handling Workflow
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Caption: A workflow diagram for the safe handling of Quizartinib.
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Procedural Steps:

Preparation:

Always work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure a safety shower and eye wash station are readily accessible.[1]

Before handling, put on all required PPE as specified in Table 1.[1]

Handling:

Avoid breathing in any dust, fumes, or vapors.[1]

When handling the solid form, take care to avoid generating dust.

Do not eat, drink, or smoke in the area where Quizartinib is being handled.[1]

In Case of Exposure:

If inhaled: Move the individual to fresh air and ensure they are in a comfortable position for

breathing.[1][3]

If on skin: Wash the affected area thoroughly with plenty of soap and water.[1] Remove

any contaminated clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. If present, remove contact

lenses if it is easy to do so and continue rinsing.[1]

In all cases of exposure, seek medical attention.

Disposal Plan
Proper disposal of Quizartinib and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused compounds, contaminated lab

supplies (e.g., pipette tips, gloves), and empty containers, should be collected in a clearly
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labeled, sealed container.

Disposal Method: Disposal must be carried out in accordance with federal, state, and local

regulations for chemical waste.[4] Do not allow the substance to enter drains or water

courses.[1]

Decontamination: Surfaces and equipment that have come into contact with Quizartinib

should be decontaminated.[1]

Quantitative Safety Data
The following table summarizes available quantitative data from safety data sheets. It is

important to note that specific occupational exposure limit values have not been established.[1]

Table 2: Toxicological Data

Data Point Value Species Source

NOAEL (oral, 4-13

weeks)

< 5 mg/kg/day – 3

mg/kg/day
Rat

Daiichi Sankyo

SDS[4]

NOAEL (oral, 4-13

weeks)

10/5 mg/kg/day – 5

mg/kg/day
Dog

Daiichi Sankyo

SDS[4]

NOAEL (oral, 4-13

weeks)

10 mg/kg/day – 3

mg/kg/day
Monkey

Daiichi Sankyo

SDS[4]

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
N/A

MedchemExpress

SDS[1]

Germ Cell

Mutagenicity

Positive in Ames test,

but negative in several

mammalian cell tests.

N/A
Daiichi Sankyo

SDS[4]

NOAEL: No-Observed-Adverse-Effect-Level

Mechanism of Action Signaling Pathway
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Quizartinib is a selective inhibitor of the FLT3 receptor tyrosine kinase.[5][6] Mutations in FLT3

can lead to its constitutive activation, which promotes uncontrolled cell proliferation in acute

myeloid leukemia (AML).[7] Quizartinib binds to the inactive conformation of the FLT3 receptor,

preventing its activation and inhibiting downstream signaling pathways such as PI3K/AKT and

RAS/RAF/MEK/ERK, which are crucial for cell survival and growth.[7][8]

Quizartinib Mechanism of Action
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Caption: Quizartinib's inhibitory effect on the FLT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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